Cas no 583881-07-6 (2-carboxymethyl-6-fluoro-benzoic acid)
583881-07-6 structure
Product Name:2-carboxymethyl-6-fluoro-benzoic acid
CAS No:583881-07-6
MF:C9H7FO4
MW:198.147886514664
CID:2151273
PubChem ID:20084379
Update Time:2025-09-27
2-carboxymethyl-6-fluoro-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-carboxymethyl-6-fluoro-benzoic acid
- SCHEMBL1364933
- E74130
- DB-364972
- 2-(carboxymethyl)-6-fluorobenzoic acid
- 2-(Carboxymethyl)-6-fluorobenzoicacid
- BKOWHJPTKJKKHP-UHFFFAOYSA-N
- 583881-07-6
- MFCD20639259
-
- Inchi： 1S/C9H7FO4/c10-6-3-1-2-5(4-7(11)12)8(6)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
- InChI Key： BKOWHJPTKJKKHP-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(CC(=O)O)=C1C(=O)O
Computed Properties
- Exact Mass: 198.03283686Da
- Monoisotopic Mass: 198.03283686Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74.6Ų
2-carboxymethyl-6-fluoro-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC32907-250mg |
2-(Carboxymethyl)-6-fluorobenzoic acid |
583881-07-6 | 97% | 250mg |
£120.00 | 2023-09-02 | |
| Apollo Scientific | PC32907-1g |
2-(Carboxymethyl)-6-fluorobenzoic acid |
583881-07-6 | 97% | 1g |
£360.00 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1242708-100mg |
2-(Carboxymethyl)-6-fluorobenzoicacid |
583881-07-6 | 95% | 100mg |
$185 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1242708-250mg |
2-(Carboxymethyl)-6-fluorobenzoicacid |
583881-07-6 | 95% | 250mg |
$285 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1242708-1g |
2-(Carboxymethyl)-6-fluorobenzoicacid |
583881-07-6 | 95% | 1g |
$540 | 2024-06-05 | |
| Key Organics Ltd | PS-14297-1mg |
2-(Carboxymethyl)-6-fluorobenzoic acid |
583881-07-6 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | PS-14297-5mg |
2-(Carboxymethyl)-6-fluorobenzoic acid |
583881-07-6 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | PS-14297-10mg |
2-(Carboxymethyl)-6-fluorobenzoic acid |
583881-07-6 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | PS-14297-50mg |
2-(Carboxymethyl)-6-fluorobenzoic acid |
583881-07-6 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | PS-14297-100mg |
2-(Carboxymethyl)-6-fluorobenzoic acid |
583881-07-6 | >90% | 100mg |
£146.00 | 2025-02-09 |
2-carboxymethyl-6-fluoro-benzoic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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